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Abstract
Barium phenolsulfonate, also known as barium sulfocarbolate, is the barium salt of

phenolsulfonic acid. While the parent compound, phenolsulfonic acid, has a history rooted in

the development of organic chemistry and its applications in synthesis and early antiseptics,

specific detailed historical accounts of the discovery and development of barium
phenolsulfonate are sparse in readily available scientific literature. This guide provides a

comprehensive overview of the available information on barium phenolsulfonate, including its

chemical properties, a generalized synthesis approach derived from the preparation of related

salts, and a discussion of the historical context of phenolsulfonates. Due to the limited specific

data on this particular salt, this document also addresses the broader class of barium

sulfonates where relevant.

Introduction
Phenolsulfonic acid and its salts, collectively known as phenolsulfonates or sulfocarbolates,

emerged in the late 19th and early 20th centuries as chemists explored the derivatization of

phenol. Phenolsulfonic acid itself is prepared by the sulfonation of phenol.[1] The resulting

product is a mixture of ortho- and para-isomers, with the para-isomer typically being the major

product. The barium salt of this acid, barium phenolsulfonate, is an inorganic compound with

the chemical formula C₁₂H₁₀BaO₈S₂.[2] While other barium salts, such as barium sulfate, have

a rich and well-documented history in medicine and industry, barium phenolsulfonate has not
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been the subject of extensive study or application, leading to a scarcity of detailed historical

and technical information.[3][4][5]

Chemical and Physical Properties
Barium phenolsulfonate is identified by the CAS Number 1300-37-4.[2][6] Its fundamental

properties are summarized in the table below.

Property Value Reference

Chemical Name

Barium

bis(hydroxybenzenesulphonat

e)

[7]

Synonyms

Barium phenolsulfonate,

Barium sulfocarbolate, Barium

sulfophenylate

[2][6]

CAS Number 1300-37-4 [2][6]

Molecular Formula C₁₂H₁₀BaO₈S₂ [2][7]

Molecular Weight 483.66 g/mol [2][6]

EC Number 215-084-6 [6][7]

Canonical SMILES

C1=CC=C(C(=C1)O)S(=O)

(=O)

[O-].C1=CC=C(C(=C1)O)S(=O

)(=O)[O-].[Ba+2]

[7]

Table 1: Physicochemical Properties of Barium Phenolsulfonate.

History of Discovery and Synthesis
Specific details regarding the first synthesis and the discoverer of barium phenolsulfonate are

not well-documented in modern chemical databases or historical texts. However, the synthesis

of phenolsulfonic acid by the sulfonation of phenol was a known process in the late 19th and

early 20th centuries. The preparation of various metallic salts of this acid would have been a

logical subsequent step for chemists of that era.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Barium_sulfate
https://pubmed.ncbi.nlm.nih.gov/4618587/
https://pubmed.ncbi.nlm.nih.gov/28101664/
https://www.benchchem.com/product/b15350539?utm_src=pdf-body
https://m.chemicalbook.com/ProdSupplierGWCB7242326_EN.htm
https://www.echemi.com/products/pid_Seven8773-bariumphenolsulfonate.html
https://www.lookchem.com/ProductWholeProperty_LCPL43847.htm
https://m.chemicalbook.com/ProdSupplierGWCB7242326_EN.htm
https://www.echemi.com/products/pid_Seven8773-bariumphenolsulfonate.html
https://m.chemicalbook.com/ProdSupplierGWCB7242326_EN.htm
https://www.echemi.com/products/pid_Seven8773-bariumphenolsulfonate.html
https://m.chemicalbook.com/ProdSupplierGWCB7242326_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL43847.htm
https://m.chemicalbook.com/ProdSupplierGWCB7242326_EN.htm
https://www.echemi.com/products/pid_Seven8773-bariumphenolsulfonate.html
https://www.echemi.com/products/pid_Seven8773-bariumphenolsulfonate.html
https://www.lookchem.com/ProductWholeProperty_LCPL43847.htm
https://www.lookchem.com/ProductWholeProperty_LCPL43847.htm
https://www.benchchem.com/product/b15350539?utm_src=pdf-body
https://www.benchchem.com/product/b15350539?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The general method for preparing a salt like barium phenolsulfonate would involve a

neutralization reaction between phenolsulfonic acid and a suitable barium base, such as

barium hydroxide or barium carbonate. This follows the standard principles of acid-base

chemistry.

General Experimental Protocol for the Synthesis of
Barium Phenolsulfonate
The following is a generalized, illustrative protocol for the laboratory-scale synthesis of barium
phenolsulfonate, based on common chemical procedures for the formation of similar salts. It

is not a historically documented procedure for this specific compound due to the lack of

available specific literature.

Materials:

Phenol

Concentrated Sulfuric Acid

Barium Hydroxide Octahydrate or Barium Carbonate

Distilled Water

Ethanol

Litmus paper or pH meter

Heating mantle and magnetic stirrer

Reaction flask, condenser, and addition funnel

Buchner funnel and filter paper

Procedure:

Step 1: Sulfonation of Phenol

In a fume hood, gently heat phenol in a reaction flask until it melts.
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Slowly add an equimolar amount of concentrated sulfuric acid to the molten phenol with

constant stirring. The reaction is exothermic and the temperature should be controlled.

Heat the reaction mixture at a controlled temperature (e.g., 100-120 °C) for several hours to

ensure the completion of the sulfonation reaction, yielding a mixture of o- and p-

phenolsulfonic acids.

Step 2: Neutralization and Formation of Barium Phenolsulfonate

Allow the reaction mixture from Step 1 to cool.

Dilute the crude phenolsulfonic acid with distilled water.

Slowly add a slurry of barium hydroxide octahydrate or barium carbonate in water to the

acidic solution with vigorous stirring. The addition should continue until the solution is neutral

or slightly alkaline, as indicated by litmus paper or a pH meter.

If barium carbonate is used, effervescence (release of CO₂) will be observed. The addition is

complete when effervescence ceases.

The reaction mixture will contain the soluble barium phenolsulfonate and insoluble barium

sulfate (formed from any excess sulfuric acid).

Step 3: Isolation and Purification

Filter the hot reaction mixture to remove the insoluble barium sulfate.

The filtrate, containing the dissolved barium phenolsulfonate, is then concentrated by

heating to evaporate some of the water.

Allow the concentrated solution to cool slowly to crystallize the barium phenolsulfonate.

Collect the crystals by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold ethanol to remove any remaining impurities.

Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15350539?utm_src=pdf-body
https://www.benchchem.com/product/b15350539?utm_src=pdf-body
https://www.benchchem.com/product/b15350539?utm_src=pdf-body
https://www.benchchem.com/product/b15350539?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways and Biological Activity
There is no available scientific literature that describes any specific signaling pathways or

significant biological activities for barium phenolsulfonate. The broader class of

phenolsulfonates has been investigated for antiseptic properties in the past, but this has been

largely superseded by more effective and safer agents. Barium ions themselves are toxic, but

the toxicity of barium salts is inversely related to their solubility. While barium sulfate is

practically insoluble and therefore used as a radio-contrast agent, the solubility of barium
phenolsulfonate would determine its potential toxicity.

Visualizations
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Caption: Generalized workflow for the synthesis of Barium Phenolsulfonate.

Conclusion
Barium phenolsulfonate is a chemically defined compound with limited available information

regarding its history, specific synthesis protocols, and biological applications. While the general

chemistry of its parent acid, phenolsulfonic acid, is well-established, the barium salt itself

appears to be of minor historical and scientific significance. This guide has synthesized the
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available data to provide a foundational understanding for researchers. Further investigation

into historical chemical archives may be necessary to uncover more specific details about its

origins. The lack of data on biological activity suggests that this compound is not a current

candidate for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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